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Compound of Interest

Compound Name: AZ-2

Cat. No.: B605723 Get Quote

Technical Support Center: AZ-2
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

selective PI3Kγ inhibitor, AZ-2.

Frequently Asked Questions (FAQs)
Q1: What is AZ-2 and what are its key properties?

AZ-2 is a highly selective inhibitor of the lipid kinase PI3Kγ, often used in research related to

inflammation and immune diseases.[1] Its selectivity for PI3Kγ over other PI3K isoforms is a

key feature.[2]

Q2: How do I dissolve AZ-2 for my experiments?

AZ-2 is poorly soluble in aqueous solutions but is highly soluble in dimethyl sulfoxide (DMSO).

It is recommended to first prepare a high-concentration stock solution in DMSO. For most in

vitro applications, this stock solution can then be diluted into your aqueous experimental

medium.

Q3: My AZ-2 precipitated when I diluted the DMSO stock in my aqueous buffer. What should I

do?
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Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue with

hydrophobic compounds like AZ-2. Here are several troubleshooting steps you can take:

Lower the final concentration: The most straightforward solution is to decrease the final

concentration of AZ-2 in your assay.

Increase the percentage of DMSO: While high concentrations of DMSO can be toxic to cells,

a slight increase in the final DMSO concentration (e.g., from 0.1% to 0.5%) might help

maintain solubility. Always run a vehicle control with the same final DMSO concentration to

account for any solvent effects.

Use a surfactant: A small amount of a non-ionic surfactant, such as Tween-80 or Pluronic F-

68, in your final assay buffer can help to maintain the solubility of hydrophobic compounds. It

is crucial to test the effect of the surfactant on your specific assay.

Sonication: After diluting the DMSO stock, briefly sonicating the solution can help to

redissolve small precipitates and create a more uniform suspension.[1]

Warm the solution: Gently warming the solution to 37°C may aid in dissolution. However, be

mindful of the temperature stability of AZ-2 and other components in your assay.

Q4: What are the recommended storage conditions for AZ-2 solutions?

Stock solutions of AZ-2 in DMSO should be stored at -20°C or -80°C.[1][3] To avoid repeated

freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

[3] A stock solution stored at -80°C is typically stable for up to 6 months, while at -20°C, it is

stable for about one month.[1][3]

Data Presentation
Table 1: Chemical and Physical Properties of AZ-2
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Property Value

Molecular Formula C₂₀H₂₃N₃O₂S

Molecular Weight 369.48 g/mol

CAS Number 2231760-33-9

Table 2: Solubility of AZ-2

Solvent Concentration

Dimethyl Sulfoxide (DMSO) 50 mg/mL

Experimental Protocols
Protocol 1: Preparation of a 10 mM AZ-2 Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of AZ-2 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

3.6948 mg of AZ-2.

Dissolving: Add the appropriate volume of high-purity, anhydrous DMSO to the AZ-2 powder.

Mixing: Vortex the solution thoroughly until all the solid has dissolved. Gentle warming (to no

more than 37°C) or brief sonication can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation (Suspended Solution)

This protocol yields a suspended solution suitable for oral or intraperitoneal injection.[1]

Initial Dilution: To prepare a 1 mL working solution at 2.5 mg/mL, start with 100 µL of a 25

mg/mL AZ-2 stock solution in DMSO.

Addition of PEG300: Add 400 µL of PEG300 to the DMSO stock solution and mix thoroughly.
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Addition of Tween-80: Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Final Dilution with Saline: Add 450 µL of saline to bring the final volume to 1 mL. Mix well.

The final solution will be a suspension. Use of an ultrasonic bath may be necessary to

ensure a uniform suspension.[1]

Protocol 3: Preparation of an In Vivo Formulation (Clear Solution)

This protocol yields a clear solution, also for in vivo use.[1]

Initial Dilution: To prepare a working solution of ≥ 2.5 mg/mL, start with a stock solution of

AZ-2 in DMSO.

Final Dilution with Corn Oil: Add 90% corn oil to 10% of the AZ-2 DMSO stock solution. For

example, to make 1 mL of the final solution, add 100 µL of the DMSO stock to 900 µL of corn

oil. Mix thoroughly until a clear solution is obtained.
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Caption: Troubleshooting workflow for AZ-2 precipitation in aqueous solutions.
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Caption: Simplified PI3K signaling pathway showing the inhibitory action of AZ-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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